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Compound of Interest

Compound Name: Europium bromide (EuBr3)

Cat. No.: B080099

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
anhydrous Europium(ll) Bromide (EuBrz) and Europium(lll) Bromide (EuBrs). The information
presented herein is intended to support research and development activities where these
materials are of interest. This document summarizes key quantitative data, outlines detailed
experimental protocols for property determination, and provides a visual representation of the
synthetic relationship and property distinctions between the two bromide compounds.

Core Physical Properties

Anhydrous europium bromide exists in two primary oxidation states, +2 and +3, which
significantly influence its physical characteristics. Europium in the +2 state has a half-filled 4f
electron shell (4f7), lending it additional stability.[1] In contrast, the +3 state (4f®) is also
common among lanthanides.[2] Both EuBrz and EuBrs are hygroscopic, meaning they readily
absorb moisture from the atmosphere, necessitating handling and storage under inert
conditions.[1][3]

Data Presentation

The table below summarizes the key physical properties of anhydrous Europium(ll) and
Europium(lll) bromide for easy comparison.
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Europium(ll) Bromide Europium(lll) Bromide
Property

(EuBrz) (EuBrs)
Molecular Formula EuBr2 EuBrs
Molar Mass 311.77 g/mol [1] 391.68 g/mol [3]

) ] ] Grey powder at room
Appearance White crystalline solid[1]
temperature[3]

Melting Point 683 °C[4] 702 °CI[5]
Boiling Point 1880 °C[4] Decomposes[6]
Crystal Structure Orthorhombic, PbClz type[7] Orthorhombic[6]
Solubility in Water Soluble[4] Highly soluble[8]

Experimental Protocols

The accurate determination of the physical properties of anhydrous europium bromide requires
meticulous experimental techniques, particularly given the material's hygroscopic nature. All
manipulations should be performed in a dry, inert atmosphere, such as in a glovebox.

Synthesis of Anhydrous Europium Bromide

Europium(ll) Bromide (EuBr2): Anhydrous EuBrz can be synthesized from europium(lll) oxide
(Eu20s).[9] The synthesis involves the reaction of the oxide with a suitable brominating agent
under reducing conditions. Chemical analysis, including mercurimetric analysis for bromine and
complexonometric analysis for europium, is used to verify the stoichiometry of the final product.

El

Europium(lll) Bromide (EuBrs): Anhydrous EuBrs can be prepared by the reaction of europium
dibromide with bromine gas.[6] The synthesis is typically carried out in a sealed quartz ampoule
under a controlled temperature gradient. The resulting product is a dark brown solid which
appears deep red-orange at 77 K.[6]

Melting Point Determination
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The melting point of anhydrous europium bromide can be determined using the capillary
method with a melting point apparatus.

o Sample Preparation: A small amount of the finely powdered anhydrous europium bromide is
packed into a capillary tube to a height of 2-3 mm. This process must be conducted in an
inert atmosphere to prevent hydration.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first droplet of liquid appears and the temperature
at which the entire sample becomes liquid are recorded as the melting range. For pure,
crystalline substances, this range is typically narrow. Differential Scanning Calorimetry (DSC)
can also be used to determine the melting temperature and enthalpy of fusion.[9]

Boiling Point Determination

Due to the high boiling point of EuBrz and the decomposition of EuBrs upon vaporization,
specialized techniques are required.

For EuBr2:

o Apparatus: A micro-boiling point apparatus or a Thiele tube can be used. The determination
must be conducted under an inert atmosphere or vacuum to prevent oxidation and reaction
with atmospheric components at high temperatures.

e Procedure: A small sample is placed in a boiling tube with an inverted capillary tube. The
apparatus is heated, and the temperature at which a steady stream of bubbles emerges from
the capillary, and the temperature at which the liquid is drawn back into the capillary upon
cooling, are observed. The latter is recorded as the boiling point.

For EuBrs:
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Europium(lll) bromide vaporizes incongruently, decomposing into EuBr2 and bromine gas
(2EuBrs(s) — 2EuBrz(s) + Brz(g)).[6] Therefore, a true boiling point is not observed under
normal conditions. The decomposition temperature can be studied using thermogravimetric
analysis (TGA).

Density Measurement

The density of anhydrous europium bromide can be determined using gas pycnometry, which is
suitable for powdered solids and avoids contact with liquids that could react with the sample.

o Sample Preparation: A known mass of the anhydrous europium bromide powder is placed in
the sample chamber of the gas pycnometer within a glovebox.

e Measurement: The chamber is sealed and purged with an inert gas, typically helium. The
instrument then measures the volume of the solid by quantifying the pressure change of the
gas as it expands into the sample chamber.

o Calculation: The density is calculated by dividing the mass of the sample by the measured
volume.

Crystal Structure Determination

Single-crystal X-ray diffraction is the definitive method for determining the crystal structure of
anhydrous europium bromide.

» Crystal Growth: Single crystals of suitable size and quality are grown. For example, pink
single crystals of EuBrl have been grown from fluxes in tantalum ampoules at 973 K.[7]

» Data Collection: The crystal is mounted on a goniometer and irradiated with a
monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

 Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions, space group, and atomic positions within the crystal lattice.

Solubility Determination

The solubility of anhydrous europium bromide in water can be determined by preparing a
saturated solution and measuring its concentration.
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e Preparation of Saturated Solution: An excess amount of the anhydrous europium bromide is
added to a known volume of deionized water in a sealed container. The mixture is agitated at

a constant temperature until equilibrium is reached.

o Sample Analysis: A filtered aliquot of the saturated solution is carefully removed, ensuring no
undissolved solid is present. The concentration of europium in the solution can be
determined by techniques such as Inductively Coupled Plasma Atomic Emission
Spectrometry (ICP-AES) or by gravimetric analysis after precipitation of a suitable insoluble
europium salt.

e Calculation: The solubility is expressed as grams of solute per 100 mL or 100 g of solvent at
the specified temperature.

Logical Relationships and Synthesis Pathway

The following diagram illustrates the synthesis pathway for anhydrous EuBr2 and EuBr3 and
highlights the influence of the europium oxidation state on their key physical properties.
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Synthesis and Property Relationships of Anhydrous Europium Bromides

Synthesis Pathway
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Synthesis and property overview of anhydrous europium bromides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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